4,5-Difluoro-2-(methoxycarbonyl)benzoic acid
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Description
4,5-Difluoro-2-(methoxycarbonyl)benzoic acid is a fluorinated aromatic compound with the molecular formula C9H6F2O4. This compound is characterized by the presence of two fluorine atoms and a methoxycarbonyl group attached to a benzoic acid core. It is used as a building block in organic synthesis and has applications in various fields of scientific research.
Properties
Molecular Formula |
C9H6F2O4 |
|---|---|
Molecular Weight |
216.14 g/mol |
IUPAC Name |
4,5-difluoro-2-methoxycarbonylbenzoic acid |
InChI |
InChI=1S/C9H6F2O4/c1-15-9(14)5-3-7(11)6(10)2-4(5)8(12)13/h2-3H,1H3,(H,12,13) |
InChI Key |
JNZKGGBNJNYYDZ-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1C(=O)O)F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4,5-Difluoro-2-(methoxycarbonyl)benzoic acid typically involves the fluorination of a suitable precursor, followed by esterification. One common method includes the reaction of 2-(methoxycarbonyl)benzoic acid with a fluorinating agent such as sulfur tetrafluoride (SF4) under controlled conditions to introduce the fluorine atoms at the desired positions .
Industrial Production Methods
Industrial production of this compound may involve large-scale fluorination processes using advanced fluorinating agents and catalysts to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process .
Chemical Reactions Analysis
Types of Reactions
4,5-Difluoro-2-(methoxycarbonyl)benzoic acid undergoes various types of chemical reactions, including:
Substitution Reactions: The fluorine atoms can be substituted with other functional groups under specific conditions.
Esterification and Hydrolysis: The methoxycarbonyl group can be hydrolyzed to form the corresponding carboxylic acid or esterified with different alcohols.
Common Reagents and Conditions
Fluorinating Agents: Sulfur tetrafluoride (SF4) for introducing fluorine atoms.
Catalysts: Palladium-based catalysts for facilitating substitution reactions.
Acids and Bases: For esterification and hydrolysis reactions.
Major Products Formed
Substituted Benzoic Acids: Depending on the substituents introduced during substitution reactions.
Hydrolyzed Products: Carboxylic acids formed from the hydrolysis of the methoxycarbonyl group.
Scientific Research Applications
4,5-Difluoro-2-(methoxycarbonyl)benzoic acid has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.
Biology: Investigated for its potential use in drug development due to its unique chemical properties.
Medicine: Explored for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 4,5-Difluoro-2-(methoxycarbonyl)benzoic acid involves its interaction with specific molecular targets and pathways. The presence of fluorine atoms enhances its reactivity and stability, making it a valuable intermediate in various chemical reactions. The methoxycarbonyl group can participate in esterification and hydrolysis reactions, further expanding its utility in synthetic chemistry .
Comparison with Similar Compounds
Similar Compounds
4,5-Difluoro-2-methylbenzoic acid: Similar structure but with a methyl group instead of a methoxycarbonyl group.
2,4-Difluorobenzoic acid: Lacks the methoxycarbonyl group and has fluorine atoms at different positions.
2,5-Difluoro-4-(methoxycarbonyl)benzoic acid: Similar structure with fluorine atoms at different positions.
Uniqueness
4,5-Difluoro-2-(methoxycarbonyl)benzoic acid is unique due to the specific positioning of the fluorine atoms and the presence of the methoxycarbonyl group. This unique structure imparts distinct chemical properties, making it a valuable compound in various synthetic and research applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
